Cas no 207117-28-0 ((S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-hydroxy-2-methylpropanoic acid)

(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-hydroxy-2-methylpropanoic acid is an Fmoc-protected amino acid derivative widely used in peptide synthesis. Its key structural features include a chiral center at the α-carbon and a hydroxyl group on the β-carbon, making it valuable for introducing hydroxy-substituted residues into peptide chains. The Fmoc group provides orthogonal protection for the amine functionality, enabling selective deprotection under mild basic conditions. This compound is particularly useful in solid-phase peptide synthesis (SPPS), where its stability and compatibility with standard coupling reagents ensure high coupling efficiency. The methyl substitution at the α-position enhances steric control, influencing peptide conformation. Its purity and defined stereochemistry make it a reliable building block for medicinal chemistry and biochemical research applications.
(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-hydroxy-2-methylpropanoic acid structure
207117-28-0 structure
Product Name:(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-hydroxy-2-methylpropanoic acid
CAS No:207117-28-0
MF:C19H19NO5
MW:341.357865571976
MDL:MFCD02682594
CID:2092887
PubChem ID:86280368
Update Time:2025-10-28

(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-hydroxy-2-methylpropanoic acid
    • Fmoc-(S)-2-amino-2-methyl-3-hydroxypropanoic acid
    • Fmoc-alpha-methyl-L-serine
    • Fmoc-2-Me-Ser-OH
    • Fmoc-alpha-methyl-L-Ser
    • L-Serine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-2-methyl-
    • (S)-2-(Fmoc-amino)-3-hydroxy-2-methylpropanoic acid
    • F15159
    • Fmoc-
    • AKOS024465054
    • MFCD02682594
    • Fmoc-(S)-2-amino-2-methyl-3-hydroxypropanoicacid
    • (2S)-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}-3-HYDROXY-2-METHYLPROPANOIC ACID
    • (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxy-2-methylpropanoic acid
    • (S)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-3-hydroxy-2-methylpropanoic acid
    • fmoc-l-alpha-methylserine
    • (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-hydroxy-2-methylpropanoicacid
    • 207117-28-0
    • A inverted exclamation mark-methyl-L-Ser
    • SCHEMBL16822580
    • (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-hydroxy-2-methylpropanoic acid
    • CS-0134894
    • AS-47672
    • 849-987-7
    • MDL: MFCD02682594
    • Inchi: 1S/C19H19NO5/c1-19(11-21,17(22)23)20-18(24)25-10-16-14-8-4-2-6-12(14)13-7-3-5-9-15(13)16/h2-9,16,21H,10-11H2,1H3,(H,20,24)(H,22,23)/t19-/m0/s1
    • InChI Key: QJTSLFSLVWJFCO-IBGZPJMESA-N
    • SMILES: O(C(N[C@@](C(=O)O)(C)CO)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 341.12632271g/mol
  • Monoisotopic Mass: 341.12632271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 488
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 95.9Ų

(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-hydroxy-2-methylpropanoic acid Security Information

  • HazardClass:IRRITANT

(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-hydroxy-2-methylpropanoic acid Pricemore >>

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Additional information on (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-hydroxy-2-methylpropanoic acid

Compound CAS No 207117-28-0: (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-hydroxy-2-methylpropanoic Acid

The compound with CAS number 207117-28-0, known as (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-hydroxy-2-methylpropanoic acid, is a highly specialized organic molecule with significant applications in the fields of biochemistry and pharmaceuticals. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an amino acid moiety, and a hydroxyl group. The Fmoc group is a well-known protecting group in peptide synthesis, and its presence in this compound highlights its potential role in peptide chemistry and related research areas.

Recent studies have shown that this compound exhibits unique properties that make it valuable in the development of novel therapeutic agents. For instance, its stereochemistry at the (S) configuration suggests that it may play a role in chiral recognition and asymmetric synthesis. Additionally, the hydroxyl group present in the molecule could contribute to hydrogen bonding interactions, which are critical in many biological processes. These features make the compound a promising candidate for use in drug design and delivery systems.

One of the most notable applications of this compound is in the field of peptide synthesis. The Fmoc group serves as a protective group during solid-phase peptide synthesis (SPPS), ensuring that the amino terminus remains inactive until deprotection is desired. This property has been extensively utilized in the synthesis of complex peptides and proteins, which are essential for understanding biological processes and developing new medications.

Moreover, the presence of the fluorenylmethoxycarbonyl group also imparts photoreactivity to the compound. Recent research has explored the use of light-sensitive groups like Fmoc for applications in photodynamic therapy (PDT). In PDT, light-sensitive molecules are used to generate reactive oxygen species (ROS), which can target and destroy cancer cells. The ability of this compound to generate ROS under specific light conditions makes it a potential candidate for anticancer therapies.

In addition to its role in peptide synthesis and PDT, this compound has also been investigated for its potential in bioconjugation chemistry. The amino acid moiety allows for easy modification and conjugation with other biomolecules, such as antibodies or nucleic acids. This capability opens up new avenues for the development of targeted drug delivery systems and diagnostic agents.

The stereochemistry of this compound is another area of interest for researchers. The (S) configuration at the chiral center suggests that it may exhibit enantioselective behavior in various biochemical reactions. This property is particularly important in pharmacology, where the stereochemistry of a molecule can significantly influence its efficacy and safety profile.

Recent advancements in analytical techniques have also enabled more precise characterization of this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided detailed insights into its molecular structure and stability. These studies have confirmed that the compound maintains its integrity under a wide range of conditions, making it suitable for various laboratory applications.

In conclusion, CAS No 207117-28-0 represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure, combined with its photoreactivity and stereochemical properties, positions it as a valuable tool in peptide synthesis, drug development, and bioconjugation chemistry. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing biomedical science.

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